Cas no 2228988-47-2 (1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228988-47-2
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 6426028
• PubChem ID: 165841178
• Update Time: 2025-07-13

1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine
• 1-[1-(1,1-difluoroethyl)cyclopropyl]cyclopropan-1-amine
• EN300-1944368
• 2228988-47-2

• Inchi： 1S/C8H13F2N/c1-6(9,10)7(2-3-7)8(11)4-5-8/h2-5,11H2,1H3
• InChI Key： GSODULBMKQNQPF-UHFFFAOYSA-N
• SMILES： FC(C)(C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine (CAS No. 2228988-47-2)

1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine (CAS No. 2228988-47-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

The chemical structure of 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine is defined by a cyclopropyl ring attached to another cyclopropyl ring, with a difluoroethyl group and an amine group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoroethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive moiety in drug design.

The synthesis of 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine has been the subject of several recent studies. One notable method involves the use of transition-metal-catalyzed cross-coupling reactions to construct the cyclopropyl rings and introduce the difluoroethyl group. This approach offers high yields and excellent selectivity, making it a viable option for large-scale production. Additionally, alternative synthetic routes have been explored to optimize the efficiency and cost-effectiveness of the process.

In terms of pharmacological properties, 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine has demonstrated significant activity in various biological assays. Preclinical studies have shown that it exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Furthermore, it has been found to possess neuroprotective properties, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent research has also focused on the potential applications of 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine in cancer therapy. Studies have indicated that it can inhibit the proliferation of cancer cells by targeting specific molecular targets involved in cell cycle regulation and apoptosis. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine in human subjects. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.

In conclusion, 1-1-(1,1-difluoroethyl)cyclopropylcyclopropan-1-amine (CAS No. 2228988-47-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.